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Compound of Interest

Compound Name: 5-Chloroisochroman

Cat. No.: B15233173 Get Quote

Essential Safety and Handling Guide for 5-
Chloroisochroman
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 5-
Chloroisochroman in a laboratory setting. It is intended to supplement, not replace, a

comprehensive risk assessment and the guidance of your institution's Environmental Health

and Safety (EHS) department.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Chloroisochroman is not readily

available in public databases. The following information is based on the known hazards of

structurally similar halogenated organic compounds. It is imperative to handle this compound

with caution and to perform a thorough risk assessment before commencing any work.

Quantitative Data Summary
Due to the absence of a specific SDS for 5-Chloroisochroman, the following table

summarizes key quantitative data for a structurally related compound, 2-Chlorobenzaldehyde,

to provide an indication of potential hazards. These values should be used as a reference for

risk assessment and control banding.
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Parameter
Value (for 2-
Chlorobenzaldehyde)

Source

Molecular Formula C₇H₅ClO N/A

Molecular Weight 140.57 g/mol N/A

Boiling Point 213-215 °C N/A

Flash Point 87 °C N/A

Acute Toxicity (Oral) LD50 Rat: 1,300 mg/kg N/A

Skin Corrosion/Irritation Causes skin irritation N/A

Serious Eye Damage/Irritation Causes serious eye irritation N/A

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling 5-Chloroisochroman to minimize

exposure.
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PPE Category Minimum Requirement Specifications

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves.

Inner Glove: Nitrile. Outer

Glove: Neoprene or Viton™ for

extended contact. Always

inspect gloves for integrity

before use.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles to

protect against splashes.

Skin and Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants.

A chemically resistant apron

should be worn over the lab

coat for procedures with a high

splash risk.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor (OV)

cartridge is recommended,

especially when working

outside of a certified chemical

fume hood or with heated

material.

The use of a respirator

requires a formal respiratory

protection program, including

fit testing and medical

clearance.[1]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 5-Chloroisochroman from receipt to use.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, bases, and metals.

The storage container should be tightly sealed and clearly labeled.
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Preparation and Weighing:

All handling, including weighing and dilutions, must be conducted within a certified

chemical fume hood.

Before starting, ensure that an emergency eyewash station and safety shower are readily

accessible.

Prepare all necessary equipment and reagents in advance to minimize time spent

handling the compound.

Experimental Use:

Wear the specified PPE at all times.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid generating aerosols or dust. If heating the compound, do so in a well-contained

apparatus within the fume hood.

Keep all containers of 5-Chloroisochroman closed when not in use.

Decontamination and Cleanup:

Wipe down all surfaces and equipment that may have come into contact with the

compound using a suitable solvent (e.g., isopropanol), followed by soap and water.

All disposable materials used during the procedure (e.g., pipette tips, wipes) should be

considered contaminated waste.

Disposal Plan
Proper disposal of 5-Chloroisochroman and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:
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All waste contaminated with 5-Chloroisochroman must be segregated as halogenated

organic waste.[2][3][4]

Do not mix with non-halogenated organic waste, as this can significantly increase disposal

costs and complexity.[5]

Solid waste (e.g., contaminated gloves, paper towels, vials) should be collected in a

designated, labeled, and sealed container.

Liquid waste should be collected in a separate, compatible, and clearly labeled container.

Waste Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("5-Chloroisochroman"), and the primary hazard (e.g., "Toxic," "Irritant").

Store waste containers in a designated satellite accumulation area within the laboratory,

away from general work areas.

Disposal Procedure:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of 5-Chloroisochroman or any contaminated materials down the drain or

in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow and Safety Relationships
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Start: Receive 5-Chloroisochroman

Store in a Cool, Dry, Ventilated Area

Conduct Experiment-Specific
Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handle in Chemical Fume Hood

Perform Experimental Procedure

Decontaminate Work Area
and Equipment

Segregate Halogenated Waste

Dispose of Waste via EHS

End: Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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